6-(6,7,8,9-Tetrahydrodibenzo[b,d]furan-2-ylcarbamoyl)cyclohex-3-ene-1-carboxylic acid

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 6-(6,7,8,9-tetrahydrodibenzofuran-2-ylcarbamoyl)cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C20H21NO4/c22-19(14-6-1-2-7-15(14)20(23)24)21-12-9-10-18-16(11-12)13-5-3-4-8-17(13)25-18/h1-2,9-11,14-15H,3-8H2,(H,21,22)(H,23,24)
• InChI Key: VLLLKBSANCJDDA-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(O2)C=CC(=C3)NC(=O)C4CC=CCC4C(=O)O

Description

6-(6,7,8,9-Tetrahydrodibenzo[b,d]furan-2-ylcarbamoyl)cyclohex-3-ene-1-carboxylic acid, commonly known as TDC, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic applications. TDC belongs to the class of compounds known as cyclic peptides and has been shown to have promising effects on various biological systems.

Mechanism of Action

The exact mechanism of action of TDC is not fully understood. However, it is believed to work by disrupting the cell membrane of bacteria, leading to cell death. TDC may also act by inhibiting the production of pro-inflammatory cytokines, thereby reducing inflammation.
Biochemical and Physiological Effects:
TDC has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. TDC has also been shown to reduce inflammation in animal models of rheumatoid arthritis, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of TDC is its synthetic nature, which allows for easy modification of its structure to optimize its properties. However, TDC is a relatively new compound, and its full range of biological effects and potential side effects are not yet fully understood.

Future Directions

There are several potential future directions for research on TDC. One area of interest is the development of TDC-based antibiotics to combat the rise of antibiotic-resistant bacteria. Additionally, further research is needed to fully understand the mechanism of action of TDC and its potential as an anti-inflammatory agent. Finally, the development of new synthetic methods for TDC could lead to the production of more potent and selective compounds.

Synthesis Methods

TDC can be synthesized through a multistep process involving the coupling of an amino acid, a dipeptide, and a lactam. The final product is obtained through purification and characterization using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

TDC has been extensively studied for its potential therapeutic applications in various biological systems. It has been shown to exhibit antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics. TDC has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.